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For Researchers, Scientists, and Drug Development Professionals

Introduction
TNT-b10 is identified as an ionizable cationic lipidoid, a class of molecules crucial in the

development of lipid-based nanoparticle delivery systems. Its chemical name is 1,3,5-tris(2-((2-

hydroxydodecyl)(methyl)amino)ethyl)-1,3,5-triazinane-2,4,6-trione[1]. Primarily utilized in

research settings, TNT-b10 plays a role in the formation of lipid-like nanoparticles (LLNs),

which are instrumental in the delivery of therapeutic payloads such as nucleic acids. This

document serves as a guide to the available technical information regarding TNT-b10.

Physicochemical Properties
A summary of the known physicochemical properties of TNT-b10 is presented in the table

below. This data is essential for researchers working on the formulation of nanoparticle delivery

systems.
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Property Value Reference

Synonyms TNT b10; TNTb10 [1]

IUPAC Name

1,3,5-tris(2-((2-

hydroxydodecyl)

(methyl)amino)ethyl)-1,3,5-

triazinane-2,4,6-trione

[1]

Chemical Formula C48H96N6O6 [1]

Molecular Weight 853.33 g/mol [1]

Exact Mass 852.7391 [1]

Elemental Analysis
C, 67.56; H, 11.34; N, 9.85; O,

11.25
[1]

In Vitro Applications and Methodologies
Currently, public domain literature detailing the specific in vitro biological characterization of

TNT-b10 is not available. The primary documented application of TNT-b10 is as a structural

component in the formulation of lipid-like nanoparticles for research purposes[1].

The general workflow for utilizing a lipidoid like TNT-b10 in the formation of nanoparticles for in

vitro testing is outlined below. This process is fundamental for assessing the efficacy of the

formulated nanoparticles in a cellular context.
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Caption: General workflow for nanoparticle formulation and in vitro evaluation.

Experimental Protocols
While specific protocols for TNT-b10 are not published, a general methodology for nanoparticle

formulation and in vitro assessment is provided below.
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1. Nanoparticle Formulation by Rapid Mixing:

Materials: TNT-b10, helper lipids (e.g., DOPE, cholesterol), payload (e.g., siRNA), ethanol,

and an aqueous buffer (e.g., citrate buffer, pH 4.0).

Protocol:

Dissolve TNT-b10 and helper lipids in ethanol to prepare the lipid-organic phase.

Dissolve the therapeutic payload in the aqueous buffer.

Rapidly mix the organic and aqueous phases at a defined ratio (e.g., 3:1 aqueous to

organic) using a microfluidic device or by vigorous vortexing.

Allow the resulting nanoparticles to self-assemble.

Purify and concentrate the nanoparticles using dialysis or tangential flow filtration against

a physiological buffer (e.g., PBS, pH 7.4).

2. In Vitro Transfection and Assessment:

Materials: Formulated nanoparticles, cell culture medium, target cell line (e.g., HeLa,

HEK293), and relevant assay reagents (e.g., for measuring gene knockdown or cell viability).

Protocol:

Plate cells in a multi-well plate and allow them to adhere overnight.

Dilute the nanoparticle formulation to the desired concentrations in a serum-free medium.

Remove the existing medium from the cells and add the nanoparticle-containing medium.

Incubate the cells for a specified period (e.g., 4-6 hours).

Add serum-containing medium and continue the incubation for 24-72 hours.

Assess the biological effect (e.g., target protein knockdown via western blot or ELISA) and

cytotoxicity (e.g., using an MTT or LDH assay).
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Signaling Pathways
There is currently no information available in the scientific literature to suggest that TNT-b10
directly interacts with or modulates specific signaling pathways. Its role is understood to be

primarily structural, facilitating the encapsulation and delivery of active pharmaceutical

ingredients. The biological effects observed during in vitro studies are therefore attributed to the

delivered payload rather than the TNT-b10 lipidoid itself.

Conclusion
TNT-b10 is a research-grade ionizable cationic lipidoid with a defined chemical structure, used

for the formulation of lipid-like nanoparticles. While its physicochemical properties are known,

there is a notable absence of publicly available data on its specific in vitro biological

characterization, including its mechanism of action, effects on cellular signaling, or quantitative

biological activity. The experimental protocols and workflows described herein are based on

general principles of nanoparticle formulation and in vitro testing and should be adapted and

optimized for specific research applications. Further research is required to fully elucidate the

biological characteristics of TNT-b10 and nanoparticles formulated with it.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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